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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of INF 195, a known inhibitor of the NLRP3 inflammasome. Adherence to these
guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Application Notes

INF 195 is a small molecule inhibitor of the NLRP3 (NOD-like receptor family pyrin domain
containing 3) inflammasome.[1][2] The NLRP3 inflammasome is a critical component of the
innate immune system that, upon activation, triggers the maturation and release of pro-
inflammatory cytokines IL-13 and IL-18, and induces a form of programmed cell death known
as pyroptosis. Due to its role in a variety of inflammatory diseases, the NLRP3 inflammasome
IS a significant target for therapeutic intervention. Accurate preparation of INF 195 stock
solutions is the first critical step in studying its biological effects.

Key Experimental Parameters

The following table summarizes the essential quantitative data for INF 195, which is necessary
for the accurate preparation of stock solutions.
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Property Value Source
Molecular Weight 323.81 g/mol [1]
Chemical Formula C17H22CINO3 [1]

CAS Number 1211379-56-4 [1]
Solubility in DMSO 120 mg/mL; 10 mM [1][2]
Appearance Viscous Liquid [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of INF
195 in DMSO

This protocol describes the preparation of a 10 mM stock solution of INF 195 in Dimethyl
Sulfoxide (DMSO).

Materials:

e INF 195 (solid)

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

 Sterile microcentrifuge tubes or amber glass vials

» Sterile, filtered pipette tips

e \ortex mixer

¢ (Optional) Sonicator

Procedure:

o Equilibrate INF 195 to Room Temperature: Before opening the vial, allow the INF 195 solid to
equilibrate to room temperature for at least 30 minutes. This prevents condensation of
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atmospheric moisture, which can impact the compound's stability and solubility.

o Calculate the Required Mass: To prepare a 10 mM stock solution, calculate the mass of INF
195 required using the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol
) / 1000

For example, to prepare 1 mL of a 10 mM stock solution:
Mass (mg) =10 mM x 1 mL x 323.81 g/mol / 1000 = 3.2381 mg

o Weigh INF 195: On a calibrated analytical balance, carefully weigh out the calculated amount
of INF 195 into a sterile microcentrifuge tube.

e Dissolve in DMSO: Add the desired volume of anhydrous DMSO to the microcentrifuge tube
containing the INF 195. For the example above, add 1 mL of DMSO.

o Ensure Complete Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until
the INF 195 is completely dissolved. If necessary, use a sonicator for brief intervals to aid
dissolution. Visually inspect the solution to ensure no solid particles are present.

 Aliquot for Storage: To minimize freeze-thaw cycles, which can degrade the compound,
aliquot the stock solution into smaller, single-use volumes in sterile, clearly labeled
microcentrifuge tubes.

Storage and Handling:

e Solid INF 195: Store at -20°C for up to 3 years or at 4°C for up to 2 years, protected from
light and moisture.[1]

e Stock Solutions in DMSO:
o For long-term storage, store aliquots at -80°C for up to 6 months.[1]

o For short-term storage, aliquots can be kept at -20°C for up to 1 month.[1]

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15611257/docs?utm_src=pdf-body#preparing-stock-solutions-of-inf-195-application-notes-and-protocols
https://www.benchchem.com/product/b15611257/docs?utm_src=pdf-body#preparing-stock-solutions-of-inf-195-application-notes-and-protocols
https://www.benchchem.com/product/b15611257/docs?utm_src=pdf-body#preparing-stock-solutions-of-inf-195-application-notes-and-protocols
https://www.benchchem.com/product/b15611257/docs?utm_src=pdf-body#preparing-stock-solutions-of-inf-195-application-notes-and-protocols
https://www.benchchem.com/product/b15611257/docs?utm_src=pdf-body#preparing-stock-solutions-of-inf-195-application-notes-and-protocols
https://www.benchchem.com/product/b15611257/docs?utm_src=pdf-body#preparing-stock-solutions-of-inf-195-application-notes-and-protocols
https://www.benchchem.com/product/b15611257/docs?utm_src=pdf-body#preparing-stock-solutions-of-inf-195-application-notes-and-protocols
https://www.researchgate.net/figure/NLRP3-inflammasome-signaling-pathway-The-activation-of-the-NLRP3-inflammasome-involves_fig1_392633931
https://www.researchgate.net/figure/NLRP3-inflammasome-signaling-pathway-The-activation-of-the-NLRP3-inflammasome-involves_fig1_392633931
https://www.researchgate.net/figure/NLRP3-inflammasome-signaling-pathway-The-activation-of-the-NLRP3-inflammasome-involves_fig1_392633931
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611257?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

e Avoid Repeated Freeze-Thaw Cycles: It is highly recommended to use fresh aliquots for

each experiment.

Visualizations

Experimental Workflow for Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing INF 195 stock solutions.

NLRP3 Inflammasome Signaling Pathway
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Caption: The NLRP3 inflammasome signaling pathway and the inhibitory action of INF 195.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. researchgate.net [researchgate.net]
e 2. researchgate.net [researchgate.net]

o To cite this document: BenchChem. [Preparing Stock Solutions of INF 195: Application Notes
and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15611257/docs#preparing-stock-solutions-of-inf-195-
application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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